Siphonazole B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Siphonazole B is a natural product found in Herpetosiphon with data available.
Scientific Research Applications
Synthesis and Structural Analysis
Siphonazole B has been a subject of interest in the field of organic synthesis. Zhang et al. (2009) developed an oxazole conjunctive reagent for the total synthesis of siphonazoles A and B, illustrating the application of this building block in complex oxazole elaboration (Zhang et al., 2009). Additionally, Yi-si (2008) described the synthesis of oxazoline intermediate, which was further used to synthesize siphonazole, highlighting its potential antiviral activity (Yi-si, 2008).
Biosynthetic Pathways
The biosynthesis of siphonazole has been explored, revealing insights into its molecular assembly. Mohseni et al. (2016) identified the biosynthetic gene cluster for siphonazole in Herpetosiphon sp. B060. They highlighted the unusual starter unit from the shikimate pathway extended by polyketide synthases and non-ribosomal peptide synthetases (Mohseni et al., 2016).
Catalysis and Chemical Reactions
Innovations in catalysis related to this compound synthesis were documented by Meng et al. (2013), who described new C-H alkenylation reactions of azoles, catalyzed by Ni/dcype, applied to the synthesis of this compound (Meng et al., 2013).
Anti-Angiogenic Properties
Research on the anti-angiogenic effects of siphonaxanthin, a compound related to siphonazole, was conducted by Ganesan et al. (2010). They found that siphonaxanthin from Codium fragile significantly suppressed endothelial cell proliferation and angiogenesis, suggesting its potential in preventing angiogenesis-related diseases (Ganesan et al., 2010).
properties
Molecular Formula |
C26H27N3O6 |
---|---|
Molecular Weight |
477.5 g/mol |
IUPAC Name |
2-[2-[2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-5-methyl-1,3-oxazol-4-yl]-2-oxoethyl]-5-methyl-N-[(2E)-penta-2,4-dienyl]-1,3-oxazole-4-carboxamide |
InChI |
InChI=1S/C26H27N3O6/c1-6-7-8-13-27-26(31)25-17(3)35-23(29-25)15-19(30)24-16(2)34-22(28-24)12-10-18-9-11-20(32-4)21(14-18)33-5/h6-12,14H,1,13,15H2,2-5H3,(H,27,31)/b8-7+,12-10+ |
InChI Key |
UITIGNAMFIILBO-DCXZXJRMSA-N |
Isomeric SMILES |
CC1=C(N=C(O1)CC(=O)C2=C(OC(=N2)/C=C/C3=CC(=C(C=C3)OC)OC)C)C(=O)NC/C=C/C=C |
Canonical SMILES |
CC1=C(N=C(O1)CC(=O)C2=C(OC(=N2)C=CC3=CC(=C(C=C3)OC)OC)C)C(=O)NCC=CC=C |
synonyms |
siphonazole siphonazole A siphonazole B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.